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Compound of Interest

Compound Name: Cyclohexanecarbothioamide

CAS No.: 7390-42-3

Cat. No.: B2577165

Get Quote

Abstract
Cyclohexanecarbothioamide is a potent and versatile chemical building block, prized for its

dual-functionality: a robust, non-planar cyclohexane scaffold and a highly reactive thioamide

group. This combination makes it an invaluable precursor for the synthesis of a diverse range

of heterocyclic compounds, many of which are of significant interest in medicinal chemistry and

drug discovery.[1][2][3] The thioamide moiety serves as a linchpin for constructing key

pharmacophores such as thiazoles, thiophenes, and pyrimidines through well-established and

efficient synthetic methodologies. This guide provides an in-depth exploration of the primary

applications of Cyclohexanecarbothioamide, complete with mechanistic insights, detailed

experimental protocols, and data to empower researchers in leveraging this reagent for their

synthetic targets.
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The utility of Cyclohexanecarbothioamide in organic synthesis stems from the predictable

and high-yielding reactivity of its thioamide functional group. Unlike its amide analogue, the

thioamide group features a more nucleophilic sulfur atom and a C=S bond that readily

participates in cyclization reactions. The presence of the cyclohexane ring is also a strategic

advantage in drug design, as this saturated carbocycle can enhance metabolic stability,

improve lipophilicity, and provide a three-dimensional vector for substituents to explore protein

binding pockets, a desirable feature for modern drug candidates.[4][5]

Core Application: Synthesis of 2-Cyclohexyl-
Substituted Thiazoles via Hantzsch Synthesis
The Hantzsch thiazole synthesis is arguably the most prominent application of thioamides.[6]

This reaction provides a direct and efficient pathway to the thiazole core, a privileged scaffold in

numerous FDA-approved drugs.[6][7] The reaction involves the condensation of a thioamide

with an α-halocarbonyl compound.

Mechanistic Rationale
The reaction proceeds via a well-elucidated mechanism. The sulfur atom of

Cyclohexanecarbothioamide, acting as a potent nucleophile, initiates the sequence by

attacking the electrophilic carbon of the α-haloketone in an SN2 fashion.[8] The resulting

intermediate subsequently undergoes an intramolecular cyclization, where the nitrogen atom

attacks the carbonyl carbon. A final dehydration step yields the aromatic 2-cyclohexylthiazole

ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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